Cas no 2680544-93-6 (3-(5-fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(5-fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680544-93-6
• MF: C₁₂H₁₃FN₂O₄
• MW: 268.241026639938
• CID: 5646315
• PubChem ID: 165913891
• Update Time: 2025-10-25

3-(5-fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282842
• 3-(5-fluoropyridin-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680544-93-6
• 3-(5-fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H13FN2O4/c1-2-3-19-12(18)15-10(11(16)17)5-8-4-9(13)7-14-6-8/h2,4,6-7,10H,1,3,5H2,(H,15,18)(H,16,17)
• InChI Key： GKBZCMLKGWTEIU-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CC(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 268.08593506g/mol
• Monoisotopic Mass: 268.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-(5-fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

3-(5-Fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid: A Comprehensive Overview

3-(5-Fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is a compound with the CAS number 2680544936. This molecule is of significant interest in the fields of organic chemistry and pharmacology due to its unique structure and potential applications in drug development. The compound is characterized by its pyridine ring, fluorine substitution, and the presence of a propenoyloxy group, which contribute to its distinctive chemical properties.

The pyridine ring in this compound plays a crucial role in its chemical reactivity and biological activity. Pyridine derivatives are well-known for their ability to act as ligands in various biochemical processes, making them valuable in medicinal chemistry. The fluorine substitution at the 5-position of the pyridine ring further enhances the compound's stability and bioavailability, as fluorinated compounds often exhibit improved pharmacokinetic properties.

Recent studies have highlighted the potential of 3-(5-fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid as a lead compound in the development of new therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases, including cancer and neurodegenerative disorders. For instance, a study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor progression.

The propenoyloxy group attached to the molecule is another critical feature that contributes to its versatility. This group can undergo various chemical transformations, enabling the synthesis of derivatives with enhanced bioactivity. For example, researchers have successfully synthesized analogs with improved solubility and reduced toxicity by modifying the propenoyloxy moiety.

In terms of synthesis, 3-(5-fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The synthesis typically begins with the preparation of the pyridine derivative, followed by the introduction of the propenoyloxy group using appropriate reagents. The final step involves the formation of the carboxylic acid moiety through hydrolysis or other functional group transformations.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders. Additionally, its low toxicity profile, as demonstrated in animal models, further supports its suitability for therapeutic applications.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of 3-(5-fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. Molecular docking studies have revealed that the compound binds effectively to its target proteins through hydrogen bonding and π-interactions, which are critical for its biological activity.

In conclusion, 3-(5-fluoropyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for addressing unmet medical needs. As research continues to uncover new applications and optimize its properties, this compound is poised to play a key role in advancing therapeutic interventions across various disease areas.